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Compound of Interest

Methyl pyrrolidine-3-carboxylate
Compound Name:
hydrochloride

Cat. No.: B176232

An In-depth Technical Guide to (S)-Methyl Pyrrolidine-3-Carboxylate Hydrochloride for
Researchers and Drug Development Professionals

(S)-Methyl pyrrolidine-3-carboxylate hydrochloride is a chiral heterocyclic compound that
serves as a crucial building block in the synthesis of a wide array of pharmaceutical agents. Its
rigid, five-membered ring structure and stereochemical properties make it an invaluable
scaffold in medicinal chemistry for the development of novel therapeutics. This technical guide
provides a comprehensive overview of its chemical and physical properties, a representative
synthetic protocol, and its applications in drug discovery, with a focus on its role in creating
targeted therapies.

Chemical and Physical Properties

The physicochemical properties of (S)-Methyl pyrrolidine-3-carboxylate hydrochloride are
summarized in the table below. It is important to note that multiple CAS numbers are
associated with this compound and its racemate or other salts in various chemical supplier
databases. The data presented here is a consolidation from multiple sources.
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Property Value Source(s)
1099646-61-3 (for S-
CAS Number enantiomer); 198959-37-4 [1112]

(racemic or unspecified)

Molecular Formula CeH12CINO2 [1][3]

Molecular Weight 165.62 g/mol [1114]
Off-white to light yellow solid or

Appearance _ - [5][6]
cream crystalline powder to oll

Purity > 95% [1][5]

Boiling Point 213.6 °C at 760 mmHg [7]

Storage Temperature

0-8 °C or under inert gas

(Nitrogen or Argon) at 2-8°C

[5]16]

methyl (3S)-pyrrolidine-3-

IUPAC Name _ [3][4]
carboxylate;hydrochloride
VVBSXSVVMNGQIN-

InChl Key [31[7]
UHFFFAOYSA-N

SMILES COC(=0)C1CCNCcL.Cl [3]

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure pyrrolidine derivatives is a key step in the development

of many chiral drugs.[8] While specific protocols for the direct synthesis of (S)-Methyl

pyrrolidine-3-carboxylate hydrochloride are proprietary to chemical suppliers, a general and

representative method can be adapted from the synthesis of the (R)-enantiomer, which starts

from a protected (R)-pyrrolidine-3-carboxylic acid. A similar approach starting from the

corresponding (S)-enantiomer would yield the desired product.

Representative Synthesis of Methyl (S)-Pyrrolidine-3-
Carboxylate Hydrochloride
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This protocol is based on the synthesis of the (R)-enantiomer and is presented here as a
representative method for the (S)-enantiomer.

Starting Material: (3S)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-pyrrolidinecarboxylic acid (Boc-
(S)-B-Proline)

Procedure:

e To a stirred solution of (3S)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-pyrrolidinecarboxylic acid
in methanol, add thionyl chloride dropwise at room temperature under a nitrogen
atmosphere.

e Heat the reaction mixture to reflux for 2 hours.
e Cool the mixture to room temperature and concentrate it under reduced pressure.

o Dissolve the crude product in dichloromethane and re-concentrate to yield methyl (3S)-3-
pyrrolidine carboxylic acid hydrochloride.[6]

The following diagram illustrates the general workflow for the synthesis and purification of this
compound.
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Caption: Synthetic workflow for (S)-Methyl pyrrolidine-3-carboxylate hydrochloride.
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Applications in Drug Discovery and Medicinal
Chemistry

The pyrrolidine scaffold is a privileged structure in medicinal chemistry due to its ability to
explore three-dimensional space, introduce stereochemistry, and improve physicochemical
properties such as solubility.[9] (S)-Methyl pyrrolidine-3-carboxylate hydrochloride serves
as a versatile starting material for introducing this valuable moiety into drug candidates.

 Chiral Building Block: This compound is an essential building block for the asymmetric
synthesis of complex molecules.[5] Its predefined stereochemistry is crucial for the
enantioselective synthesis of drugs where only one enantiomer exhibits the desired
biological activity.

» Neurological Disorders: It is an important intermediate in the synthesis of pharmaceuticals
targeting neurological disorders.[5]

e Enzyme Inhibitors: Pyrrolidine derivatives have been successfully developed as inhibitors for
various enzymes. For instance, pyrrolidine carboxamides are a novel class of inhibitors for
the enoyl acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis, a key target
for anti-TB drugs.[10]

» Kinase Inhibitors: The related (R)-enantiomer is used as a reagent in the synthesis of kinase
inhibitors (ERK1/2).[6] This highlights the potential of the (S)-enantiomer in the development
of targeted cancer therapies, as kinase signaling pathways are often dysregulated in cancer.

The role of (S)-Methyl pyrrolidine-3-carboxylate hydrochloride is typically as a foundational
element which is further elaborated to create a final active pharmaceutical ingredient (API).
This API then interacts with specific biological targets, such as kinases in a signaling pathway.
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Caption: Role as a building block for a kinase inhibitor in the MAPK/ERK pathway.

In conclusion, (S)-Methyl pyrrolidine-3-carboxylate hydrochloride is a high-value chemical
intermediate for the pharmaceutical industry. Its utility as a chiral building block enables the
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stereoselective synthesis of complex drug molecules, making it a key component in the
development of new therapies for a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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